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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of cobalt

bromide hexahydrate (CoBr₂·6H₂O), a compound of interest for its antiferromagnetic

characteristics. This document details its magnetic behavior, experimental protocols for

susceptibility measurements, and relevant theoretical frameworks, presenting quantitative data

in a structured format for ease of comparison and analysis.

Introduction to the Magnetic Properties of Cobalt
Bromide Hexahydrate
Cobalt(II) bromide hexahydrate is an inorganic compound that displays significant magnetic

ordering at low temperatures.[1] It is characterized as an antiferromagnet, a material in which

adjacent magnetic moments align in opposite directions, resulting in a low or zero net

magnetization at the macroscopic level in the absence of an external magnetic field. The

transition from a paramagnetic to an antiferromagnetic state occurs at a specific temperature

known as the Néel temperature (T_N). For CoBr₂·6H₂O, the Néel temperature is approximately

3.15 K.[1]

The magnetic behavior of cobalt bromide hexahydrate is well-described by the two-dimensional

(2D) XY model, which is a theoretical framework used to understand magnetic systems where

the magnetic moments are constrained to a plane.[1]
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Quantitative Magnetic Data
The magnetic susceptibility of cobalt bromide hexahydrate is dependent on temperature. In the

paramagnetic region, above the Néel temperature, the susceptibility follows the Curie-Weiss

law.

Physical and Magnetic Constants
Property Value Reference

Molar Mass 326.83 g/mol [2]

Appearance Red-purple crystals [3]

Crystal System Monoclinic

Space Group C2/m

Néel Temperature (T_N) 3.15 K [1]

Molar Magnetic Susceptibility

(χ_m) of anhydrous CoBr₂ at

Room Temperature

+13000 x 10⁻⁶ cm³/mol [3]

Curie-Weiss Law Analysis
In the paramagnetic state (at temperatures significantly above the Néel temperature), the

magnetic susceptibility (χ) of cobalt bromide hexahydrate can be described by the Curie-Weiss

law:

χ = C / (T - θ)

where:

χ is the molar magnetic susceptibility.

C is the Curie constant, which is specific to the material.

T is the absolute temperature in Kelvin.
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θ is the Weiss temperature (or Weiss constant) in Kelvin. A negative Weiss temperature is

indicative of antiferromagnetic interactions between the magnetic moments.[4]

For the related compound, cobalt bromide dihydrate (CoBr₂·2H₂O), a Weiss temperature of

-9.9 K has been reported, confirming the presence of antiferromagnetic exchange interactions.

While specific high-temperature susceptibility data for a complete Curie-Weiss analysis of the

hexahydrate is not readily available in the literature, the negative Weiss constant is expected to

be of a similar order of magnitude, reflecting its antiferromagnetic nature.

Experimental Protocols for Magnetic Susceptibility
Measurement
The magnetic susceptibility of paramagnetic materials like cobalt bromide hexahydrate can be

determined using several experimental techniques. The most common methods include the

Gouy method, the Faraday method, and Superconducting Quantum Interference Device

(SQUID) magnetometry.

Gouy Method
The Gouy method is a relatively simple and widely used technique for measuring the magnetic

susceptibility of powdered or liquid samples.

Methodology:

A long, cylindrical sample tube is filled with the powdered cobalt bromide hexahydrate.

The tube is suspended from a balance, with one end positioned between the poles of a

strong electromagnet and the other end in a region of negligible magnetic field.

The apparent mass of the sample is measured in the absence of the magnetic field.

The electromagnet is then turned on, and the new apparent mass of the sample is recorded.

For a paramagnetic substance like CoBr₂·6H₂O, the sample will be drawn into the magnetic

field, leading to an apparent increase in mass.
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The change in mass, along with the strength of the magnetic field and the dimensions of the

sample, is used to calculate the volume susceptibility, from which the molar susceptibility can

be derived.

Faraday Method
The Faraday method is a more sensitive technique that is suitable for small sample sizes and

can be used to study magnetic anisotropy in single crystals.

Methodology:

A small amount of the sample is placed in a sample holder, which is suspended from a

sensitive microbalance.

The sample is positioned in a region of a non-uniform magnetic field with a constant field

gradient (H * dH/dz).

The force exerted on the sample by the magnetic field is measured by the balance.

This force is directly proportional to the magnetic susceptibility of the sample.

By measuring the force, the mass of the sample, and the magnetic field parameters, the

magnetic susceptibility can be calculated.

SQUID Magnetometry
SQUID magnetometry is the most sensitive method for measuring magnetic properties and is

capable of detecting very small magnetic moments.

Methodology:

A small, well-characterized sample of cobalt bromide hexahydrate is placed in a sample

holder.

The sample is moved through a set of superconducting detection coils which are part of a

closed superconducting loop.

Any change in the magnetic flux of the sample induces a current in the detection coils.
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This induced current is detected by the SQUID (Superconducting Quantum Interference

Device), which acts as a highly sensitive magnetic flux-to-voltage converter.

The output voltage of the SQUID is proportional to the magnetic moment of the sample.

Measurements can be performed over a wide range of temperatures and applied magnetic

fields, allowing for a detailed characterization of the magnetic properties, including the

determination of the Néel temperature and the Curie-Weiss behavior.

Visualizations
Experimental Workflow for Magnetic Susceptibility
Measurement
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Caption: Workflow for determining the magnetic susceptibility of CoBr₂·6H₂O.

Relationship Between Magnetic Susceptibility and
Temperature
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Caption: Idealized plot of inverse magnetic susceptibility versus temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1515819#magnetic-susceptibility-of-cobalt-bromide-
hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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